Cas no 868965-00-8 (2-(4-ethyl-2,3-dioxopiperazin-1-yl)-N-(4-nitrophenyl)acetamide)

• Product Name: 2-(4-ethyl-2,3-dioxopiperazin-1-yl)-N-(4-nitrophenyl)acetamide
• CAS No: 868965-00-8
• MF: C₁₄H₁₆N₄O₅
• MW: 320.300642967224
• CID: 6387192
• PubChem ID: 7190200
• Update Time: 2023-12-26

2-(4-ethyl-2,3-dioxopiperazin-1-yl)-N-(4-nitrophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-ethyl-2,3-dioxopiperazin-1-yl)-N-(4-nitrophenyl)acetamide
• SR-01000016217-1
• F1827-0046
• AKOS024612392
• 868965-00-8
• SR-01000016217
• 1-Piperazineacetamide, 4-ethyl-N-(4-nitrophenyl)-2,3-dioxo-

• Inchi： 1S/C14H16N4O5/c1-2-16-7-8-17(14(21)13(16)20)9-12(19)15-10-3-5-11(6-4-10)18(22)23/h3-6H,2,7-9H2,1H3,(H,15,19)
• InChI Key： KZRHHVQFWQCPRT-UHFFFAOYSA-N
• SMILES： N1(CC(NC2=CC=C([N+]([O-])=O)C=C2)=O)CCN(CC)C(=O)C1=O

Computed Properties

• Exact Mass: 320.11206962g/mol
• Monoisotopic Mass: 320.11206962g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 116Ų

Experimental Properties

• Density: 1.395±0.06 g/cm3(Predicted)
• pka: 12.05±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-piperazineacetamides